Cas no 2807442-69-7 ((3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane)

• Product Name: (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane
• CAS No: 2807442-69-7
• MF: C₁₂H₁₇BrOS
• MW: 289.231781721115
• CID: 6795657
• PubChem ID: 164895395
• Update Time: 2025-08-02

(3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane
• 2807442-69-7
• MFCD34764304

• Inchi： 1S/C12H17BrOS/c1-8(2)5-9-6-10(13)12(14-3)11(7-9)15-4/h6-8H,5H2,1-4H3
• InChI Key： KBMUXUYITNPEOV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC(C)C)SC)OC

Computed Properties

• Exact Mass: 288.01835g/mol
• Monoisotopic Mass: 288.01835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 34.5Ų

Additional information on (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane

Compound Introduction: (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane (CAS No. 2807442-69-7)

(3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane, identified by the CAS number 2807442-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of sulfides, characterized by the presence of a sulfur atom bonded to two carbon atoms. The molecular structure of this compound incorporates several key functional groups, including a bromine substituent, an isobutyl group, and a methoxy group, which contribute to its unique chemical properties and potential biological activities.

The synthesis of (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane involves a series of well-defined organic reactions that highlight the expertise required in modern synthetic chemistry. The introduction of the bromine atom at the 3-position of the phenyl ring enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often essential in the development of novel therapeutic agents.

The presence of the isobutyl group at the 5-position and the methoxy group at the 2-position further modulates the electronic and steric properties of the molecule. The isobutyl group provides a bulkier substituent, which can influence both the solubility and binding affinity of the compound, while the methoxy group introduces a slight electron-donating effect through resonance. These structural features make (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane a versatile building block for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfide derivatives. Sulfides have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane suggests that it may interact with various biological targets, making it a promising candidate for further investigation.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer and inflammatory disorders. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies that minimize side effects and improve patient outcomes.

Recent studies have highlighted the importance of sulfide-based compounds in kinase inhibition. For example, derivatives of thioethers have been found to disrupt kinase active sites by forming stable interactions with key amino acid residues. The structural features of (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane, particularly its ability to form hydrogen bonds and hydrophobic interactions with protein targets, make it an attractive scaffold for developing novel kinase inhibitors.

Another exciting application of this compound is in the field of drug discovery for neurodegenerative diseases. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins that form toxic aggregates. Sulfide-based compounds have been shown to interfere with protein misfolding and aggregation, potentially offering a new therapeutic approach to these devastating conditions.

The bromine substituent in (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane also opens up possibilities for further derivatization through transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce additional aryl or heteroaryl groups into the molecule, expanding its chemical space and pharmacological profile. Such modifications can be tailored to enhance specific biological activities or improve pharmacokinetic properties.

The methoxy group at the 2-position provides another point for functionalization. Methoxylation is a common strategy in drug design to improve metabolic stability and oral bioavailability. By strategically modifying this group or introducing other functional groups adjacent to it, researchers can fine-tune the properties of (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane to meet specific therapeutic needs.

In conclusion, (3-Bromo-5-isobutyl-2-methoxyphenyl)(methyl)sulfane (CAS No. 2807442-69-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As our understanding of sulfide chemistry continues to evolve, compounds like this one are likely to play an increasingly important role in addressing some of today's most challenging medical conditions.